Cas no 637749-46-3 (ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate
• CAS No: 637749-46-3
• MF: C₂₁H₂₀O₇
• MW: 384.379306793213
• CID: 5554419
• Update Time: 2025-06-28

ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Benzofurancarboxylic acid, 5-[(ethoxycarbonyl)oxy]-2-(4-methoxyphenyl)-, ethyl ester
• ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

• Inchi： 1S/C21H20O7/c1-4-25-20(22)18-16-12-15(27-21(23)26-5-2)10-11-17(16)28-19(18)13-6-8-14(24-3)9-7-13/h6-12H,4-5H2,1-3H3
• InChI Key： ATZAKGNJRREZOT-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC(OCC)=O)C=C2C(C(OCC)=O)=C1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate

Introduction to Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 637749-46-3)

Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate, identified by its CAS number 637749-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its ester and aromatic substituents, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate consists of a benzofuran core substituted with an ethoxycarbonyl group at the 5-position, a methoxy group at the 4-position of the phenyl ring, and a carboxylate ester at the 3-position. This specific arrangement of functional groups contributes to its unique chemical properties and biological interactions. The presence of the ethoxycarbonyl group enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the methoxy group introduces hydrophobicity and influences its solubility characteristics, which are crucial factors in drug formulation.

In recent years, there has been a growing interest in benzofuran derivatives due to their potential as bioactive molecules. Research studies have demonstrated that many benzofuran compounds exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate is no exception and has been explored in several preclinical studies for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex pharmaceutical agents. The benzofuran scaffold provides a versatile platform for further chemical modifications, allowing researchers to tailor the molecule's properties to specific biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in critical cellular pathways, suggesting their potential use in treating diseases such as cancer and neurological disorders.

The ethoxycarbonyl group in Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate also plays a significant role in its reactivity. This functional group can undergo various chemical transformations, including nucleophilic substitution reactions, which are commonly used in organic synthesis. Such reactivity makes it an excellent starting material for constructing more intricate molecular architectures. Researchers have leveraged these properties to develop novel compounds with enhanced biological activity and improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further facilitated the study of Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate. Molecular modeling techniques have allowed scientists to predict how this compound interacts with biological targets at the atomic level. These insights have been instrumental in designing derivatives with optimized binding affinities and reduced side effects. Additionally, computational methods have helped identify new synthetic routes, making the production of this compound more efficient and cost-effective.

The methoxy group at the 4-position of the phenyl ring in Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate contributes to its hydrophobicity, which is an important factor in drug solubility and bioavailability. Hydrophobic molecules often exhibit better membrane permeability, which can enhance their ability to reach target sites within the body. This property makes it particularly valuable for developing oral medications that require efficient absorption through the gastrointestinal tract.

In conclusion, Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate (CAS No. 637749-46-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, highlighting its importance in drug discovery and development. As our understanding of molecular interactions grows, compounds like Ethyl 5-(ethoxycarbonyl)oxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxylate are expected to play a crucial role in addressing some of today's most pressing medical challenges.